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molecular formula C25H24D4N6O B602480 Irbesartan D4 CAS No. 1216883-23-6

Irbesartan D4

Cat. No. B602480
CAS RN: 1216883-23-6
M. Wt: 432.55
InChI Key: YOSHYTLCDANDAN-WQKXEYJYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08080670B2

Procedure details

A mixture of 2-n-butyl-3-[(2′-cyanobiphenyl-4-yl)methyl]-1,3-diazaspiro-[4,4]-non-1-en-4-one (10 g), sodium azide (7.7 g) and triethylamine hydrochloride (7.1 g) in N,N-dimethylformamide (30 ml) was refluxed for 14 hours under stirring. The reaction was cooled to room temperature and 20 ml water was added. The reaction mixture was adjusted to pH of about 12 using 10% NaOH solution. The alkaline solution was washed with toluene (15 ml) and the aqueous phase was neutralized to pH of 6.5 using concentrated HCl. The resulting suspension was stirred for 3 hours at room temperature and filtered to obtain irbesartan (3.4 g, 95% purity by HPLC). Recrystallization of the product using ethanol results in 3.05 g of irbesartan with 99.2% purity and content of the impurity 2-n-butyl-3-[(2′-carboxamidobiphenyl-4-yl)methyl]-1,3-diazaspiro-[4,4]-non-1-en-4-one: 0.09%.
Name
2-n-butyl-3-[(2′-cyanobiphenyl-4-yl)methyl]-1,3-diazaspiro-[4,4]-non-1-en-4-one
Quantity
10 g
Type
reactant
Reaction Step One
Name
sodium azide
Quantity
7.7 g
Type
reactant
Reaction Step One
Name
triethylamine hydrochloride
Quantity
7.1 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
30 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
irbesartan
Yield
95%

Identifiers

REACTION_CXSMILES
[CH2:1]([C:5]1[N:9]([CH2:10][C:11]2[CH:16]=[CH:15][C:14]([C:17]3[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=3[C:23]#[N:24])=[CH:13][CH:12]=2)[C:8](=[O:25])[C:7]2([CH2:29][CH2:28][CH2:27][CH2:26]2)[N:6]=1)[CH2:2][CH2:3][CH3:4].[N-:30]=[N+:31]=[N-:32].[Na+].Cl.C(N(CC)CC)C.[OH-].[Na+]>CN(C)C=O.O>[CH3:4][CH2:3][CH2:2][CH2:1][C:5]1[N:9]([CH2:10][C:11]2[CH:16]=[CH:15][C:14]([C:17]3[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=3[C:23]3[N:32]=[N:31][NH:30][N:24]=3)=[CH:13][CH:12]=2)[C:8](=[O:25])[C:7]2([CH2:26][CH2:27][CH2:28][CH2:29]2)[N:6]=1 |f:1.2,3.4,5.6|

Inputs

Step One
Name
2-n-butyl-3-[(2′-cyanobiphenyl-4-yl)methyl]-1,3-diazaspiro-[4,4]-non-1-en-4-one
Quantity
10 g
Type
reactant
Smiles
C(CCC)C1=NC2(C(N1CC1=CC=C(C=C1)C1=C(C=CC=C1)C#N)=O)CCCC2
Name
sodium azide
Quantity
7.7 g
Type
reactant
Smiles
[N-]=[N+]=[N-].[Na+]
Name
triethylamine hydrochloride
Quantity
7.1 g
Type
reactant
Smiles
Cl.C(C)N(CC)CC
Name
N,N-dimethylformamide
Quantity
30 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
water
Quantity
20 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 14 hours
Duration
14 h
WASH
Type
WASH
Details
The alkaline solution was washed with toluene (15 ml)
STIRRING
Type
STIRRING
Details
The resulting suspension was stirred for 3 hours at room temperature
Duration
3 h
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Name
irbesartan
Type
product
Smiles
CCCCC1=NC2(CCCC2)C(=O)N1CC=3C=CC(=CC3)C=4C=CC=CC4C5=NNN=N5
Measurements
Type Value Analysis
AMOUNT: MASS 3.4 g
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 30.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08080670B2

Procedure details

A mixture of 2-n-butyl-3-[(2′-cyanobiphenyl-4-yl)methyl]-1,3-diazaspiro-[4,4]-non-1-en-4-one (10 g), sodium azide (7.7 g) and triethylamine hydrochloride (7.1 g) in N,N-dimethylformamide (30 ml) was refluxed for 14 hours under stirring. The reaction was cooled to room temperature and 20 ml water was added. The reaction mixture was adjusted to pH of about 12 using 10% NaOH solution. The alkaline solution was washed with toluene (15 ml) and the aqueous phase was neutralized to pH of 6.5 using concentrated HCl. The resulting suspension was stirred for 3 hours at room temperature and filtered to obtain irbesartan (3.4 g, 95% purity by HPLC). Recrystallization of the product using ethanol results in 3.05 g of irbesartan with 99.2% purity and content of the impurity 2-n-butyl-3-[(2′-carboxamidobiphenyl-4-yl)methyl]-1,3-diazaspiro-[4,4]-non-1-en-4-one: 0.09%.
Name
2-n-butyl-3-[(2′-cyanobiphenyl-4-yl)methyl]-1,3-diazaspiro-[4,4]-non-1-en-4-one
Quantity
10 g
Type
reactant
Reaction Step One
Name
sodium azide
Quantity
7.7 g
Type
reactant
Reaction Step One
Name
triethylamine hydrochloride
Quantity
7.1 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
30 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
irbesartan
Yield
95%

Identifiers

REACTION_CXSMILES
[CH2:1]([C:5]1[N:9]([CH2:10][C:11]2[CH:16]=[CH:15][C:14]([C:17]3[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=3[C:23]#[N:24])=[CH:13][CH:12]=2)[C:8](=[O:25])[C:7]2([CH2:29][CH2:28][CH2:27][CH2:26]2)[N:6]=1)[CH2:2][CH2:3][CH3:4].[N-:30]=[N+:31]=[N-:32].[Na+].Cl.C(N(CC)CC)C.[OH-].[Na+]>CN(C)C=O.O>[CH3:4][CH2:3][CH2:2][CH2:1][C:5]1[N:9]([CH2:10][C:11]2[CH:16]=[CH:15][C:14]([C:17]3[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=3[C:23]3[N:32]=[N:31][NH:30][N:24]=3)=[CH:13][CH:12]=2)[C:8](=[O:25])[C:7]2([CH2:26][CH2:27][CH2:28][CH2:29]2)[N:6]=1 |f:1.2,3.4,5.6|

Inputs

Step One
Name
2-n-butyl-3-[(2′-cyanobiphenyl-4-yl)methyl]-1,3-diazaspiro-[4,4]-non-1-en-4-one
Quantity
10 g
Type
reactant
Smiles
C(CCC)C1=NC2(C(N1CC1=CC=C(C=C1)C1=C(C=CC=C1)C#N)=O)CCCC2
Name
sodium azide
Quantity
7.7 g
Type
reactant
Smiles
[N-]=[N+]=[N-].[Na+]
Name
triethylamine hydrochloride
Quantity
7.1 g
Type
reactant
Smiles
Cl.C(C)N(CC)CC
Name
N,N-dimethylformamide
Quantity
30 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
water
Quantity
20 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 14 hours
Duration
14 h
WASH
Type
WASH
Details
The alkaline solution was washed with toluene (15 ml)
STIRRING
Type
STIRRING
Details
The resulting suspension was stirred for 3 hours at room temperature
Duration
3 h
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Name
irbesartan
Type
product
Smiles
CCCCC1=NC2(CCCC2)C(=O)N1CC=3C=CC(=CC3)C=4C=CC=CC4C5=NNN=N5
Measurements
Type Value Analysis
AMOUNT: MASS 3.4 g
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 30.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.